4-Hydroxy-1-methylpiperidine-4-carboxylic acid hydrochloride
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Overview
Description
4-Hydroxy-1-methylpiperidine-4-carboxylic acid hydrochloride, also known as HMPA, is a chemical compound that has been widely used in scientific research. It is a derivative of piperidine and is commonly used as a protecting group for carboxylic acids. HMPA has been found to have several advantages in organic synthesis, and its use has been extensively studied in the scientific community.
Scientific Research Applications
Molecular Structure and Conformation
- Cocrystal Formation : Bis(4-hydroxy-1-methylpiperidine betaine) hydrochloride forms cocrystals, showcasing its utility in studying molecular interactions and crystal structures (Dega-Szafran et al., 2006).
- NMR Spectroscopy Studies : The compound's derivatives have been analyzed using NMR spectroscopy, providing insights into their molecular conformations and chemical environments (Dega-Szafran et al., 2006).
Synthetic Applications
- Intermediate for Synthesis : It serves as a starting material for synthesizing various compounds, such as 5-hydroxy-4-methylpipecolic acid, demonstrating its role as a versatile intermediate in synthetic chemistry (Herdeis & Heller, 1997).
- Synthesis of Spin-Labeled Amides : Its derivatives are used to synthesize spin-labeled amides with antioxidant potential and applications in biomedical studies, such as magnetic-resonance imaging (MRI) (Yushkova et al., 2013).
Crystallography and Polymorphism
- Polymorphic Studies : Different polymorphic forms of the compound have been synthesized and analyzed using X-ray diffraction and DFT methods, highlighting its importance in the study of polymorphism in molecular crystals (Dega-Szafran et al., 2005).
Analytical Chemistry
- Vibrational Spectroscopy Analysis : Its polymorphs have been studied using vibrational spectroscopy, aiding in the understanding of molecular vibrations and structure (Szafran et al., 2008).
Antimicrobial Research
- Antimicrobial Agent Synthesis : The synthesis of new derivatives of this compound has been explored, with some showing efficacy against various bacterial and fungal strains, indicating its potential in antimicrobial research (Dega-Szafran & Dulewicz, 2006).
Safety and Hazards
properties
IUPAC Name |
4-hydroxy-1-methylpiperidine-4-carboxylic acid;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO3.ClH/c1-8-4-2-7(11,3-5-8)6(9)10;/h11H,2-5H2,1H3,(H,9,10);1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KGMVIJHCIWEMFF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC(CC1)(C(=O)O)O.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14ClNO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.64 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
41248-72-0 |
Source
|
Record name | 4-Piperidinecarboxylic acid, 4-hydroxy-1-methyl-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=41248-72-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
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